Cas no 1523036-65-8 (1-(1-isocyanatocyclopropyl)-2-(methylsulfanyl)benzene)

• Product Name: 1-(1-isocyanatocyclopropyl)-2-(methylsulfanyl)benzene
• CAS No: 1523036-65-8
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• CID: 6064063
• PubChem ID: 83806139
• Update Time: 2025-05-20

1-(1-isocyanatocyclopropyl)-2-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanatocyclopropyl)-2-(methylsulfanyl)benzene
• EN300-1866200
• 1523036-65-8

• Inchi： 1S/C11H11NOS/c1-14-10-5-3-2-4-9(10)11(6-7-11)12-8-13/h2-5H,6-7H2,1H3
• InChI Key： OOWZXVGCSJNNBJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1(CC1)N=C=O

Computed Properties

• Exact Mass: 205.05613515g/mol
• Monoisotopic Mass: 205.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-(1-isocyanatocyclopropyl)-2-(methylsulfanyl)benzene

Introduction to 1-(1-isocyanatocyclopropyl)-2-(methylsulfanyl)benzene (CAS No. 1523036-65-8)

1-(1-isocyanatocyclopropyl)-2-(methylsulfanyl)benzene, identified by its CAS number 1523036-65-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both isocyanate and thioether functional groups, which endow it with unique reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of 1-(1-isocyanatocyclopropyl)-2-(methylsulfanyl)benzene consists of a benzene ring substituted with an isocyanate group at the 1-position and a methylsulfanyl group at the 2-position. The cyclopropyl moiety attached to the isocyanate group introduces additional steric and electronic effects, making this compound a versatile intermediate for further functionalization. Such structural features are particularly intriguing for researchers exploring novel synthetic pathways and bioactive molecules.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing isocyanate and thioether functionalities due to their ability to participate in diverse chemical transformations. The isocyanate group, for instance, can undergo reactions such as nucleophilic addition, cycloaddition, and polymerization, while the thioether group can serve as a scaffold for constructing more complex molecules. These properties make 1-(1-isocyanatocyclopropyl)-2-(methylsulfanyl)benzene a promising candidate for developing new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive heterocycles. Heterocyclic compounds are known for their broad spectrum of biological activities and are widely used in medicinal chemistry. The presence of both the cyclopropyl and benzene rings in 1-(1-isocyanatocyclopropyl)-2-(methylsulfanyl)benzene provides a rich framework for constructing more complex structures through cyclization or other ring-forming reactions. This has led to several studies exploring its utility as a precursor for antiviral, anti-inflammatory, and anticancer agents.

Recent advancements in computational chemistry have also highlighted the significance of 1-(1-isocyanatocyclopropyl)-2-(methylsulfanyl)benzene as a key intermediate in drug discovery. Molecular modeling studies have demonstrated that derivatives of this compound can interact with biological targets in specific ways, offering insights into their potential pharmacological effects. For instance, modifications at the isocyanate or thioether positions can alter the binding affinity and selectivity of these molecules, making them more effective against specific diseases.

The synthesis of 1-(1-isocyanatocyclopropyl)-2-(methylsulfanyl)benzene itself presents an interesting challenge due to the reactivity of its functional groups. Traditional synthetic routes often require careful control of reaction conditions to prevent unwanted side products. However, recent innovations in catalytic methods have made it possible to achieve higher yields and purities with greater efficiency. These advancements are crucial for scaling up production and making this compound more accessible for industrial applications.

Another area where 1-(1-isocyanatocyclopropyl)-2-(methylsulfanyl)benzene has shown promise is in materials science. The combination of an isocyanate group with other functional moieties allows for the creation of polymers with unique properties. For example, polymers derived from this compound have been investigated for their potential use as adhesives, coatings, or even biodegradable materials. The versatility of its structure makes it an attractive candidate for developing next-generation materials with tailored functionalities.

The environmental impact of using 1-(1-isocyanatocyclopropyl)-2-(methylsulfanyl)benzene in chemical processes is also a topic of growing interest. Researchers are increasingly focused on developing sustainable synthetic methods that minimize waste and reduce hazardous byproducts. Green chemistry principles have been applied to optimize reactions involving this compound, leading to more eco-friendly processes that align with global sustainability goals.

In conclusion, 1-(1-isocyanatocyclopropyl)-2-(methylsulfanyl)benzene (CAS No. 1523036-65-8) represents a fascinating molecule with diverse applications across multiple fields. Its unique structural features make it a valuable tool for synthetic chemists, pharmacologists, and materials scientists alike. As research continues to uncover new possibilities for this compound, its importance in advancing chemical innovation is likely to grow even further.